Cas no 1190311-37-5 (5-AMino-3-iodo-4-azaindole)

5-Amino-3-iodo-4-azaindole is a heterocyclic compound featuring an amino group at the 5-position and an iodine substituent at the 3-position of the 4-azaindole scaffold. This structure makes it a versatile intermediate in medicinal chemistry and pharmaceutical research, particularly for the synthesis of biologically active molecules. The presence of both amino and halogen functionalities allows for further derivatization via cross-coupling or nucleophilic substitution reactions. Its well-defined reactivity profile and stability under standard conditions enhance its utility in drug discovery, especially in the development of kinase inhibitors and other targeted therapeutics. The compound is typically supplied with high purity, ensuring reliable performance in synthetic applications.

5-AMino-3-iodo-4-azaindole structure

Product Name:5-AMino-3-iodo-4-azaindole

CAS No:1190311-37-5

MF:C₇H₆IN₃

MW:259.047112941742

CID:4562052

Update Time:2025-11-07

5-AMino-3-iodo-4-azaindole Chemical and Physical Properties

Names and Identifiers

- 5-AMino-3-iodo-4-azaindole
- 3-iodo-1H-pyrrolo[3,2-b]pyridin-5-amine
- 1H-Pyrrolo[3,2-b]pyridin-5-amine, 3-iodo-
- Inchi： 1S/C7H6IN3/c8-4-3-10-5-1-2-6(9)11-7(4)5/h1-3,10H,(H2,9,11)
- InChI Key： VANQRMILZQNPDC-UHFFFAOYSA-N
- SMILES： C12C(I)=CNC1=CC=C(N)N=2

5-AMino-3-iodo-4-azaindole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A631940-1mg	5-Amino-3-iodo-4-azaindole	1190311-37-5	1mg	$ 50.00	2022-06-07
TRC	A631940-2mg	5-Amino-3-iodo-4-azaindole	1190311-37-5	2mg	$ 65.00	2022-06-07
TRC	A631940-10mg	5-Amino-3-iodo-4-azaindole	1190311-37-5	10mg	$ 160.00	2022-06-07

5-AMino-3-iodo-4-azaindole Related Literature

1. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Additional information on 5-AMino-3-iodo-4-azaindole

5-Amino-3-Iodo-4-Azaindole: A Comprehensive Overview

The compound 5-Amino-3-Iodo-4-Azaindole, identified by the CAS number 1190311-37-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of 5-Amino-3-Iodo-4-Azaindole consists of an indole ring system with specific substituents: an amino group at position 5, an iodine atom at position 3, and a nitrogen atom at position 4, which gives it its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Amino-3-Iodo-4-Azaindole. Researchers have developed novel methodologies to construct this compound, leveraging advanced catalytic systems and optimized reaction conditions. These methods not only enhance the yield and purity of the compound but also pave the way for its large-scale production, which is crucial for its potential therapeutic applications.

The biological activity of 5-Amino-3-Iodo-4-Azaindole has been extensively investigated in recent studies. It has demonstrated promising anti-cancer properties, particularly in targeting specific signaling pathways involved in tumor growth and metastasis. Preclinical studies have shown that this compound can effectively inhibit the proliferation of cancer cells while sparing normal cells, indicating its potential as a selective anti-cancer agent.

In addition to its anti-cancer activity, 5-Amino-3-Iodo-4-Azaindole has also been explored for its potential in treating neurodegenerative diseases. Its ability to modulate key enzymes associated with Alzheimer's disease has drawn significant attention from researchers. Recent findings suggest that this compound may protect against amyloid-beta aggregation, a hallmark of Alzheimer's pathology.

The pharmacokinetic profile of 5-Amino-3-Iodo-4-Azaindole is another area of active research. Studies have shown that this compound exhibits favorable absorption and bioavailability, making it a suitable candidate for oral administration. However, further research is needed to optimize its pharmacokinetic properties for clinical use.

In conclusion, 5-Amino-3-Iodo-4-Azaindole, with its unique chemical structure and diverse biological activities, represents a promising lead compound in drug discovery. Its potential applications span across oncology, neurology, and other therapeutic areas. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug development strategies.